Cas no 39799-78-5 (2H-Imidazol-2-one, 1,3-dihydro-1,3-dimethyl-)

2H-Imidazol-2-one, 1,3-dihydro-1,3-dimethyl- structure
39799-78-5 structure
Product Name:2H-Imidazol-2-one, 1,3-dihydro-1,3-dimethyl-
CAS No:39799-78-5
MF:C5H8N2O
MW:112.129820823669
CID:291831
PubChem ID:6933312
Update Time:2025-04-19

2H-Imidazol-2-one, 1,3-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazol-2-one, 1,3-dihydro-1,3-dimethyl-
    • 1,3-dimethylimidazol-2-one
    • 39799-78-5
    • SCHEMBL317353
    • CFQPVBJOKYSPKG-UHFFFAOYSA-N
    • 1,3-Dimethyl-1H-imidazol-2(3H)-one
    • 1,3-dimethyl-2-imidazolone
    • AKOS006279177
    • DTXSID40426149
    • N,N'-dimethylimidazol-2-one
    • Inchi: 1S/C5H8N2O/c1-6-3-4-7(2)5(6)8/h3-4H,1-2H3
    • InChI Key: CFQPVBJOKYSPKG-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C=CN1C

Computed Properties

  • Exact Mass: 112.06374
  • Monoisotopic Mass: 112.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55
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